Cas no 2034296-55-2 (3-cyano-N-{[4-(furan-3-yl)phenyl]methyl}benzamide)

• Product Name: 3-cyano-N-{[4-(furan-3-yl)phenyl]methyl}benzamide
• CAS No: 2034296-55-2
• MF: C₁₉H₁₄N₂O₂
• MW: 302.326664447784
• CID: 5765884
• PubChem ID: 119103306
• Update Time: 2025-06-07

3-cyano-N-{[4-(furan-3-yl)phenyl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2034296-55-2
• 3-cyano-N-[[4-(furan-3-yl)phenyl]methyl]benzamide
• 3-cyano-N-(4-(furan-3-yl)benzyl)benzamide
• 3-cyano-N-{[4-(furan-3-yl)phenyl]methyl}benzamide
• AKOS026696048
• F6539-3113

• Inchi： 1S/C19H14N2O2/c20-11-15-2-1-3-17(10-15)19(22)21-12-14-4-6-16(7-5-14)18-8-9-23-13-18/h1-10,13H,12H2,(H,21,22)
• InChI Key： NATZKUMKAYEMOS-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1C=CC(=CC=1)CNC(C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 302.105527694g/mol
• Monoisotopic Mass: 302.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66Ų

Additional information on 3-cyano-N-{[4-(furan-3-yl)phenyl]methyl}benzamide

Introduction to 3-cyano-N-{[4-(furan-3-yl)phenyl]methyl}benzamide (CAS No. 2034296-55-2)

3-cyano-N-{[4-(furan-3-yl)phenyl]methyl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2034296-55-2, represents a fusion of aromatic and heterocyclic moieties, making it a promising candidate for further investigation in drug discovery and development. The presence of a cyano group, a phenyl ring, and a furan-3-yl substituent in its molecular structure suggests a rich chemical diversity that could be exploited for therapeutic purposes.

The molecular framework of 3-cyano-N-{[4-(furan-3-yl)phenyl]methyl}benzamide consists of several key functional groups that contribute to its chemical reactivity and biological potential. The cyano group (-CN) is known for its ability to participate in hydrogen bonding and metal coordination, which can influence the compound's solubility and interaction with biological targets. The phenyl ring provides a hydrophobic core, while the furan-3-yl substituent introduces a polar, oxygen-rich moiety that can enhance binding affinity to specific proteins or enzymes. This combination of features makes the compound an intriguing subject for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The structural motifs present in 3-cyano-N-{[4-(furan-3-yl)phenyl]methyl}benzamide align well with the requirements for such modulators. For instance, the phenyl ring and the furan-3-yl group are commonly found in bioactive molecules that interact with targets such as kinases, receptors, and transcription factors. The cyano group further enhances the potential for diverse interactions by serving as a hydrogen bond acceptor or participating in π-stacking interactions.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery due to their ability to exhibit a wide range of biological activities. Among these, furan derivatives have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The incorporation of a furan ring into the benzamide core of 3-cyano-N-{[4-(furan-3-yl)phenyl]methyl}benzamide not only imparts unique electronic properties but also enhances its potential to interact with biological targets in a specific manner. This structural feature has been exploited in several drug candidates that have advanced into clinical trials.

The benzamide moiety is another key component of this compound that warrants attention. Benzamides are well-known for their role as pharmacophores in numerous therapeutic agents, particularly those targeting neurological disorders and inflammatory conditions. The presence of a cyano group at the N-position of the benzamide suggests that this compound may exhibit properties similar to those observed with other benzamide derivatives, such as enhanced binding affinity and improved pharmacokinetic profiles. These characteristics make 3-cyano-N-{[4-(furan-3-yl)phenyl]methyl}benzamide a valuable scaffold for further derivatization and optimization.

In the context of current research trends, there is increasing emphasis on the development of multifunctional compounds that can address multiple targets or pathways simultaneously. The unique structural features of 3-cyano-N-{[4-(furan-3-yl)phenyl]methyl}benzamide position it as a candidate for such multifunctional drug design strategies. By leveraging the interactions between different functional groups within its structure, this compound could potentially modulate multiple biological processes, thereby offering therapeutic benefits beyond single-target inhibition.

The synthesis of 3-cyano-N-{[4-(furan-3-yl)phenyl]methyl}benzamide presents an interesting challenge due to its complex molecular architecture. However, advances in synthetic chemistry have made it possible to construct such molecules with high precision and yield. Modern synthetic approaches often involve multi-step reactions that require careful optimization to ensure regioselectivity and functional group compatibility. The synthesis typically begins with the preparation of key intermediates such as 4-(furan-3-yl)phenylmethyl halides or nitriles, which are then coupled with appropriate benzamides under controlled conditions.

The chemical properties of 3-cyano-N-{[4-(furan-3-yl)phenyl]methyl}benzamide also make it amenable to various modifications that can enhance its biological activity or improve its pharmacokinetic properties. For example, derivatization at the cyano group could lead to different functional states such as carboxamides or esters, each with distinct reactivity and biological effects. Similarly, modifications at the furan ring could introduce additional polar or hydrophobic substituents to fine-tune interactions with biological targets.

In conclusion, 3-cyano-N-{[4-(furan-3-yl)phenyl]methyl}benzamide (CAS No. 2034296-55-2) is a structurally complex and biologically potent compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery programs aimed at developing novel therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases through innovative chemical design.